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Compound of Interest

1-(2-Amino-4-
Compound Name:
bromophenyl)ethanone

Cat. No.: B111471

For immediate reference, the primary disposal route for 1-(2-Amino-4-
bromophenyl)ethanone is to transfer it to a suitable and sealed container for disposal by a
licensed professional waste disposal service. Adherence to local, state, and federal regulations
IS mandatory. This guide provides detailed procedures for handling and preparing this chemical
for disposal, ensuring the safety of laboratory personnel and environmental protection.

Key Safety and Hazard Information

1-(2-Amino-4-bromophenyl)ethanone is classified as harmful and an irritant. Proper personal
protective equipment (PPE) must be worn at all times when handling this compound.
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Hazard Classification

GHS Hazard Statement

Precautionary Measures

Acute Toxicity (Oral)

H302: Harmful if swallowed

P264: Wash hands and
exposed skin thoroughly after
handling. P270: Do not eat,
drink or smoke when using this
product. P301+P317: IF
SWALLOWED: Get medical
help.[1]

Acute Toxicity (Dermal)

H312: Harmful in contact with

skin

P280: Wear protective
gloves/protective clothing.
P302+P352: IF ON SKIN:
Wash with plenty of water.[1]

Skin Irritation

H315: Causes skin irritation

P280: Wear protective gloves.
P332+P317: If skin irritation

occurs: Get medical help.[1]

Eye Irritation

H319: Causes serious eye

irritation

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2]

Acute Toxicity (Inhalation)

H332: Harmful if inhaled

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray. P271: Use only outdoors

or in a well-ventilated area.[1]

Respiratory Irritation

H335: May cause respiratory
irritation

P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[1][2]
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Experimental Protocol: Spill Management and
Containment

In the event of a spill, immediate containment is crucial to prevent environmental contamination
and personnel exposure.

Methodology:

o Evacuate and Ventilate: Immediately alert personnel in the vicinity and ensure the area is
well-ventilated. If the spill is large, evacuate the area.

o Don PPE: Wear appropriate PPE, including a respirator, chemical-resistant gloves, safety
goggles, and a lab coat.

o Contain the Spill: Prevent the spill from spreading. Do not let the product enter drains,
waterways, or soil.[2]

o Absorb the Material: For solid spills, carefully sweep or vacuum the material. Use dry
cleanup procedures and avoid generating dust.[3] For liquid spills or solutions, absorb with
an inert material such as sand, earth, or vermiculite.[3]

o Collect Waste: Place all contaminated materials (including the spilled substance, absorbent
material, and any contaminated PPE) into a clean, dry, sealable, and appropriately labeled
container for disposal.[3][4]

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of 1-(2-Amino-4-bromophenyl)ethanone.
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Start: Have 1-(2-Amino-4-bromophenyl)ethanone for Disposal

Yes Is it unused/waste chemical?

Contain Spill & Collect Residue
(Use inert absorbent material)

Package in a clean, dry,
sealable, and labeled container

Store container in a cool, dry,
well-ventilated, and locked-up area

Contact Environmental Health & Safety (EHS)
or licensed waste disposal service

Dispose via approved waste disposal plant
in accordance with all regulations

Click to download full resolution via product page
Caption: Disposal workflow for 1-(2-Amino-4-bromophenyl)ethanone.

Procedural Steps for Disposal

This section provides a step-by-step guide for the routine disposal of waste 1-(2-Amino-4-
bromophenyl)ethanone.
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o Personal Protective Equipment (PPE): Before handling the chemical, ensure you are
wearing the appropriate PPE:

[e]

Impervious gloves (e.g., nitrile).

o

Safety goggles or a face shield.

[¢]

A lab coat or protective clothing.

[¢]

If there is a risk of dust formation, use a full-face respirator.[4]
» Containerization:

o Place the waste 1-(2-Amino-4-bromophenyl)ethanone into a suitable, sealable
container.[4] This container should be clearly labeled with the chemical name and
associated hazard symbols.

o Ensure the container is stored in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[3][5] The storage location should
be secure (e.g., locked up).[1][2]

o Consult Regulations and Professional Services:

o The primary disposal method is to engage a licensed and approved waste disposal
company.[2][5]

o Consult your institution's Environmental Health & Safety (EHS) office for specific
procedures and approved vendors.

o Disposal must be conducted in accordance with all applicable local, state, and federal
laws and regulations.[1]

o Documentation: Maintain a record of the waste, including the quantity and date of disposal,
as per your institution's guidelines.

Important Note: Never dispose of 1-(2-Amino-4-bromophenyl)ethanone by pouring it down
the drain or mixing it with other waste streams unless explicitly permitted by your EHS office

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.echemi.com/sds/2-amino-4-bromoacetophenone-pid_Rock19012.html
https://www.benchchem.com/product/b111471?utm_src=pdf-body
https://www.echemi.com/sds/2-amino-4-bromoacetophenone-pid_Rock19012.html
https://chemstock.ae/wp-content/uploads/2019/05/msds/37427MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC106595000&countryCode=US&language=en
https://www.echemi.com/sds/1-2-amino-4-bromophenylethanone-pd180628104788.html
https://aksci.com/sds/5345EC_SDS.pdf
https://aksci.com/sds/5345EC_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC106595000&countryCode=US&language=en
https://www.echemi.com/sds/1-2-amino-4-bromophenylethanone-pd180628104788.html
https://www.benchchem.com/product/b111471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

and local regulations.[2] Avoid any actions that could create dust or aerosols during handling
and packaging.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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